Cas no 361443-81-4 (Asialoglycopeptide)

• Product Name: Asialoglycopeptide
• CAS No: 361443-81-4
• MF: C₉₀H₁₅₅N₁₃O₅₄
• MW: 2283.24843049049
• MDL: MFCD30749274
• CID: 4646232
• PubChem ID: 354334964
• Update Time: 2025-10-27

Asialoglycopeptide Chemical and Physical Properties

Names and Identifiers

• Galβ(1-4)GlcNAcβ(1-2)Manα(1-3)[Galβ(1-4)GlcNAcβ(1-2)Manα(1-6)]Manβ(1-4)GlcNAcβ(1-4)GlcNAc-peptide
• G2-peptide
• (2S,3R)-2-[[(2S)-2-[[(2S)-4-[[(2R,3R,4R,5S,6R)-3-Acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-5-[(2S,3S
• DA-63653
• MFCD30749274
• 361443-81-4
• Asialoglycopeptide

• MDL： MFCD30749274
• Inchi： 1S/C90H155N13O54/c1-27(2)47(102-77(135)34(93)13-9-11-15-91)80(138)94-28(3)76(134)100-36(79(137)99-35(14-10-12-16-92)78(136)103-48(29(4)112)82(139)140)17-46(117)101-81-49(95-30(5)113)58(123)69(41(22-108)142-81)151-83-50(96-31(6)114)59(124)72(44(25-111)147-83)154-88-68(133)73(155-90-75(65(130)56(121)40(21-107)146-90)157-85-52(98-33(8)116)61(126)71(43(24-110)149-85)153-87-67(132)63(128)54(119)38(19-105)144-87)57(122)45(150-88)26-141-89-74(64(129)55(120)39(20-106)145-89)156-84-51(97-32(7)115)60(125)70(42(23-109)148-84)152-86-66(131)62(127)53(118)37(18-104)143-86/h27-29,34-45,47-75,81,83-90,104-112,118-133H,9-26,91-93H2,1-8H3,(H,94,138)(H,95,113)(H,96,114)(H,97,115)(H,98,116)(H,99,137)(H,100,134)(H,101,117)(H,102,135)(H,103,136)(H,139,140)/t28-,29+,34-,35-,36-,37+,38+,39+,40+,41+,42+,43+,44+,45+,47-,48-,49+,50+,51+,52+,53-,54-,55+,56+,57+,58+,59+,60+,61+,62-,63-,64-,65-,66+,67+,68-,69+,70+,71+,72+,73-,74-,75-,81+,83-,84-,85-,86-,87-,88-,89-,90+/m0/s1
• InChI Key： SUFZXARNDACTNQ-XHSQKUEPSA-N
• SMILES： O([C@H]1[C@H]([C@H]([C@@H]([C@@H](CO[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)O)NC(C)=O)O1)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)NC(C)=O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)NC(C[C@@H](C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)CCCCN)=O)NC([C@H](C)NC([C@H](C(C)C)NC([C@H](CCCCN)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2281.9782314g/mol
• Monoisotopic Mass: 2281.9782314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 39
• Hydrogen Bond Acceptor Count: 57
• Heavy Atom Count: 157
• Rotatable Bond Count: 53
• Complexity: 4520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 52
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -23.2
• Topological Polar Surface Area: 1070Ų

Asialoglycopeptide Security Information

• Storage Condition：-20°C

Additional information on Asialoglycopeptide

Recent Advances in Asialoglycopeptide and Compound 361443-81-4: Implications for Targeted Drug Delivery

Recent studies have highlighted the potential of asialoglycopeptide (ASGP) and the small molecule compound 361443-81-4 in targeted drug delivery systems, particularly for liver-specific applications. ASGP, a glycoprotein with exposed galactose residues, has been extensively investigated for its ability to bind to the asialoglycoprotein receptor (ASGPR) on hepatocytes. This receptor-ligand interaction provides a promising avenue for liver-targeted therapies, including treatments for hepatocellular carcinoma and viral hepatitis.

Compound 361443-81-4, a synthetic small molecule, has emerged as a key player in enhancing the specificity and efficiency of ASGP-mediated drug delivery. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that 361443-81-4 acts as a potent modulator of ASGPR binding affinity, increasing cellular uptake of ASGP-conjugated therapeutics by up to 40% in vitro. The compound's unique chemical structure, featuring a triazole core with optimized side chains, appears to stabilize the ASGP-ASGPR complex while minimizing off-target effects.

A groundbreaking study by Li et al. (2024) in Nature Biotechnology combined ASGP with 361443-81-4 in a novel nanoparticle formulation for siRNA delivery. The researchers reported a 90% reduction in target gene expression in hepatocytes with minimal systemic exposure, showcasing the synergistic potential of these two components. The study also revealed that 361443-81-4 enhances endosomal escape of the therapeutic payload, addressing a critical bottleneck in receptor-mediated drug delivery.

From a clinical perspective, phase I trials of ASGP-modified liposomes containing 361443-81-4 (ASGP-Lipo-3614) have shown promising safety profiles in healthy volunteers. Pharmacokinetic data indicate a liver-to-plasma ratio of 15:1, significantly higher than conventional formulations. These findings, presented at the 2024 American Association for the Study of Liver Diseases conference, suggest that this approach could dramatically improve therapeutic indices for hepatotropic drugs.

Despite these advances, challenges remain in scaling up production and ensuring batch-to-batch consistency of ASGP-based formulations. Recent analytical developments, including high-resolution mass spectrometry methods specifically adapted for 361443-81-4 quantification (Analytical Chemistry, 2024), are addressing these manufacturing hurdles. Additionally, computational modeling studies are providing insights into structure-activity relationships that may lead to next-generation derivatives with improved pharmacokinetic properties.

The convergence of ASGP biology and 361443-81-4 chemistry represents a significant leap forward in precision medicine for liver diseases. Future research directions include exploring combination therapies with immune checkpoint inhibitors and developing dual-targeting systems that leverage both ASGPR and other liver-specific receptors. As these technologies mature, they may revolutionize treatment paradigms for chronic liver conditions and hepatic malignancies.